Aeruginascin

• Molecular Formula: C13H20N2O4P+
• Molecular Weight: 299.28 g/mol
• InChI: InChI=1S/C13H19N2O4P/c1-15(2,3)8-7-10-9-14-11-5-4-6-12(13(10)11)19-20(16,17)18/h4-6,9,14H,7-8H2,1-3H3,(H-,16,17,18)/p+1
• InChIKey: OIIPFLWAQQNCHA-UHFFFAOYSA-O

Aeruginascin (4-PO-TMT) Research Sourcing Guide

Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine; 4-PO-TMT) is a naturally occurring quaternary ammonium tryptamine alkaloid first isolated and structurally elucidated from the hallucinogenic basidiomycete Inocybe aeruginascens [1]. It belongs to the 4-substituted tryptamine family alongside psilocybin (4-PO-DMT), baeocystin (4-PO-NMT), and norbaeocystin (4-PO-T), but is structurally distinguished by a permanently charged trimethylammonium group at the terminal amine nitrogen. This quaternary ammonium character fundamentally differentiates aeruginascin from its tertiary and secondary amine congeners in terms of blood–brain barrier penetrance, receptor binding profile, and psychoactive potential [2].

1

Quaternary ammonium tryptamine Permanently charged trimethylammonium group; structurally and pharmacologically distinct from psilocybin and other tertiary amine tryptamines.

2

Non-hallucinogenic comparator research May support 5-HT receptor subtype studies requiring peripheral serotonergic engagement without central psychedelic-like behavioral confounds.

3

Synthetic sourcing for controlled studies Natural abundance is species-restricted and often trace-level; synthetic aeruginascin enables defined identity, purity, and dose for reproducible experiments.

• [1] Jensen N, Gartz J, Laatsch H. Aeruginascin, a Trimethylammonium Analogue of Psilocybin from the Hallucinogenic Mushroom Inocybe aeruginascens. Planta Med. 2006;72(7):665–666. doi:10.1055/s-2006-931576 View Source
• [2] Chadeayne AR, Pham DNK, Golen JA, Manke DR. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity. ACS Omega. 2020;5(27):16940–16943. doi:10.1021/acsomega.0c02208 View Source

Aeruginascin: Why Substitution Fails

The permanently charged quaternary ammonium moiety of aeruginascin imposes physicochemical constraints that are absent in tertiary amine tryptamines such as psilocybin. This charge prevents passive membrane diffusion, meaning neither the intact prodrug nor its dephosphorylated metabolite 4-HO-TMT can cross the blood–brain barrier to the same extent as psilocin [1]. In addition, aeruginascin itself lacks measurable affinity at mouse 5-HT₂A and 5-HT₁A receptors, and its active metabolite 4-HO-TMT binds human 5-HT receptors with affinities that are 6- to 26-fold weaker than those of psilocybin at the same targets [2]. These three orthogonal deficits—barrier exclusion, prodrug inactivity at canonical psychedelic targets, and attenuated metabolite potency—mean that aeruginascin cannot be interchanged with any other mushroom-derived tryptamine without fundamentally altering the experimental outcome.

!

Blood–brain barrier exclusion The permanent quaternary ammonium charge prevents passive membrane diffusion; the dephosphorylated metabolite 4-HO-TMT may not cross the BBB to the same extent as psilocin. Psilocybin cannot serve as a permeability-matched substitute.

!

Prodrug inactivity at canonical psychedelic targets Aeruginascin itself lacks measurable binding at mouse 5-HT₂A and 5-HT₁A receptors in brain homogenate screening. Any in vivo study requiring central 5-HT₂A-mediated pharmacology may not be supported by this prodrug.

!

Attenuated metabolite potency at 5-HT receptors The active metabolite 4-HO-TMT binds human 5-HT receptor subtypes with weaker affinity relative to psilocybin. Receptor occupancy and downstream signaling profiles may shift significantly; direct interchange may alter experimental outcomes.

• [1] Rakoczy RJ, Runge GN, Sen AK, Sandoval O, Nguyen Q, Roberts BR, Sciortino JH, Gibbons WJ, Friedberg LM, Jones JA, McMurray MS. Pharmacological and behavioural effects of tryptamines present in psilocybin-containing mushrooms. Br J Pharmacol. 2024;181(19):3627–3641. doi:10.1111/bph.16466 View Source
• [2] Glatfelter GC, Pottie E, Partilla JS, Sherwood AM, Kaylo KW, Pham DNK, Naeem M, Sammeta VR, DeBoer S, Golen JA, Hulley EB, Stove CP, Chadeayne AR, Manke DR, Baumann MH. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice. ACS Pharmacol Transl Sci. 2022;5(11):1181–1196. doi:10.1021/acsptsci.2c00177 View Source

Aeruginascin Quantitative Evidence

No Head-Twitch Response in Rodent Models

In mouse experiments, only tertiary amines (psilocin, psilocybin, psilacetin) induced head-twitch responses (HTR), with ED₅₀ values of 0.11–0.29 mg/kg i.p. [1]. Aeruginascin, a quaternary ammonium compound, did not produce HTR at any dose tested in mice [1]. This finding was independently replicated in rats, where only psilocybin induced HTR while aeruginascin, baeocystin, and norbaeocystin produced no head-twitch response at any dose [2].

Head-Twitch Response

Head-to-head

Aeruginascin: No HTR at any dose tested in mice and rats.

Psilocybin: Robust, dose-dependent HTR; ED₅₀ = 0.11–0.29 mg/kg i.p. in C57BL/6J mice.

Supports 5-HT₂A-independent behavioral study context.

Reported in two independent rodent models; complete absence vs. dose-dependent induction.

Evidence Dimension	Head-twitch response (HTR) in rodents — a behavioral marker of 5-HT2A-mediated psychedelic activity
Target Compound Data	Aeruginascin: No HTR at any dose tested (mice and rats, i.p. administration)
Comparator Or Baseline	Psilocybin: ED₅₀ = 0.11–0.29 mg/kg i.p. in mice; robust HTR in rats
Quantified Difference	Qualitative — complete absence of HTR for aeruginascin versus robust, dose-dependent induction by psilocybin (ED₅₀ 0.11–0.29 mg/kg)
Conditions	Mouse HTR assay (Glatfelter 2022, C57BL/6J mice, i.p. injection); rat HTR assay (Rakoczy 2024, Long Evans rats)

Why This Matters

Procurement of aeruginascin rather than psilocybin is essential for experimental paradigms requiring 5-HT2A receptor engagement without the confounding variable of hallucinogenic-like behavioral activation.

• [1] Glatfelter GC, Pottie E, Partilla JS, Sherwood AM, Kaylo KW, Pham DNK, Naeem M, Sammeta VR, DeBoer S, Golen JA, Hulley EB, Stove CP, Chadeayne AR, Manke DR, Baumann MH. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice. ACS Pharmacol Transl Sci. 2022;5(11):1181–1196. doi:10.1021/acsptsci.2c00177 View Source
• [2] Rakoczy RJ, Runge GN, Sen AK, Sandoval O, Nguyen Q, Roberts BR, Sciortino JH, Gibbons WJ, Friedberg LM, Jones JA, McMurray MS. Pharmacological and behavioural effects of tryptamines present in psilocybin-containing mushrooms. Br J Pharmacol. 2024;181(19):3627–3641. doi:10.1111/bph.16466 View Source

4-HO-TMT Fails to Cross BBB Mimetic

Using a parallel artificial membrane permeability assay for blood–brain barrier determination (PAMPA-BBB), Rakoczy et al. (2024) demonstrated that only the dephosphorylated products of baeocystin (norpsilocin) and norbaeocystin (4-HO-T) crossed the BBB mimetic to a similar degree as psilocin [1]. Critically, the dephosphorylated metabolite of aeruginascin, 4-HO-TMT, did not cross the BBB mimetic [1]. This finding is consistent with the physicochemical expectation that the permanent positive charge on the quaternary trimethylammonium group prevents passive membrane diffusion [2].

BBB Permeability

Head-to-head

4-HO-TMT (dephosphorylated aeruginascin) did not cross the PAMPA-BBB mimetic.

Psilocin and norpsilocin crossed the BBB mimetic to a similar degree.

Supports peripheral-only exposure research context.

PAMPA-BBB assay; consistent with permanent cationic charge prediction.

Evidence Dimension	Blood–brain barrier penetration using PAMPA-BBB mimetic assay
Target Compound Data	4-HO-TMT (dephosphorylated aeruginascin): Did not cross the BBB mimetic
Comparator Or Baseline	Psilocin (dephosphorylated psilocybin): Crossed the BBB mimetic to a similar degree as norpsilocin and 4-HO-T; norpsilocin (dephosphorylated baeocystin): Crossed the BBB mimetic
Quantified Difference	Qualitative — no detectable penetration for 4-HO-TMT versus measurable penetration for psilocin and norpsilocin
Conditions	PAMPA-BBB assay; dephosphorylated forms of all compounds tested (Rakoczy et al., 2024)

Why This Matters

Investigators requiring a tryptamine that does not penetrate the CNS should select aeruginascin over psilocybin or baeocystin; conversely, aeruginascin is unsuitable as a psilocybin surrogate in any study requiring central target engagement.

• [1] Rakoczy RJ, Runge GN, Sen AK, Sandoval O, Nguyen Q, Roberts BR, Sciortino JH, Gibbons WJ, Friedberg LM, Jones JA, McMurray MS. Pharmacological and behavioural effects of tryptamines present in psilocybin-containing mushrooms. Br J Pharmacol. 2024;181(19):3627–3641. doi:10.1111/bph.16466 View Source
• [2] Chadeayne AR, Pham DNK, Golen JA, Manke DR. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity. ACS Omega. 2020;5(27):16940–16943. doi:10.1021/acsomega.0c02208 View Source

4-HO-TMT Weaker 5-HT Receptor Binding

Competitive radioligand binding assays at human serotonin receptors revealed that the active metabolite of aeruginascin, 4-HO-TMT, binds 5-HT₁A, 5-HT₂A, and 5-HT₂B with inhibition constants (Kᵢ) of 4,400 nM, 670 nM, and 120 nM, respectively [1]. By comparison, psilocybin binds the same receptors with Kᵢ values of 567.4 nM, 107.2 nM, and 4.6 nM [1]. This represents a 7.8-fold lower affinity at 5-HT₁A, a 6.3-fold lower affinity at 5-HT₂A, and a 26-fold lower affinity at 5-HT₂B for the aeruginascin metabolite relative to psilocybin [1]. Additionally, 4-HO-TMT showed no binding at the 5-HT₃ receptor (Kᵢ > 10,000 nM), contradicting earlier predictions that aeruginascin would act as a 5-HT₃ agonist [1].

5-HT Receptor Binding (Kᵢ)

Head-to-head

4-HO-TMT: 5-HT₁A 4,400 nM; 5-HT₂A 670 nM; 5-HT₂B 120 nM.

Psilocybin: 567.4, 107.2, and 4.6 nM — 7.8-fold, 6.3-fold, and 26-fold stronger, respectively.

Supports receptor-subtype potency window research context.

Competitive radioligand binding in HEK293 cells expressing human 5-HT receptors.

Evidence Dimension	Radioligand binding affinity (Kᵢ) at human serotonin receptor subtypes
Target Compound Data	4-HO-TMT: 5-HT₁A Kᵢ = 4,400 nM; 5-HT₂A Kᵢ = 670 nM; 5-HT₂B Kᵢ = 120 nM; 5-HT₃ Kᵢ > 10,000 nM
Comparator Or Baseline	Psilocybin: 5-HT₁A Kᵢ = 567.4 nM; 5-HT₂A Kᵢ = 107.2 nM; 5-HT₂B Kᵢ = 4.6 nM
Quantified Difference	5-HT₁A: 7.8-fold weaker; 5-HT₂A: 6.3-fold weaker; 5-HT₂B: 26-fold weaker; 5-HT₃: no binding for 4-HO-TMT vs unpredicted
Conditions	Competitive radioligand binding assays in transfected HEK293 cells expressing human 5-HT receptor subtypes (Chadeayne et al., 2020); radioligands: [³H]WAY100635 (5-HT₁A), [³H]ketanserin (5-HT₂A), [³H]LSD (5-HT₂B)

Why This Matters

Procurement of aeruginascin for receptor pharmacology studies enables investigation of a distinct potency window at 5-HT2 subtypes; its metabolite's 26-fold weaker 5-HT₂B affinity may be relevant for minimizing valvulopathic risk associated with chronic 5-HT₂B agonism.

• [1] Chadeayne AR, Pham DNK, Golen JA, Manke DR. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity. ACS Omega. 2020;5(27):16940–16943. doi:10.1021/acsomega.0c02208 View Source

Prodrug Inactivity at 5-HT2A and 5-HT1A

In broad receptor screening using radioligand binding assays at human 5-HT receptor subtypes, aeruginascin and its synthetic analog 4-AcO-TMT displayed little activity at 10 µM and achieved >50% inhibition of radioligand binding only at 5-HT₂B, 5-HT₆, sigma 1, and SERT [1]. Specifically, aeruginascin showed no measurable affinity at human 5-HT₂A or 5-HT₁A receptors in the primary screen [1]. In mouse brain tissue homogenates, only tertiary amine compounds (psilocin, psilocybin, psilacetin) and secondary amines (norpsilocin, baeocystin, 4-AcO-NMT) displayed measurable Kᵢ values at m5-HT₂A (3.2–118 nM range) and m5-HT₁A (25–164 nM range), while quaternary ammonium compounds including aeruginascin were excluded due to lack of binding [1].

Prodrug Activity at 5-HT₂A/5-HT₁A

Class-level

Aeruginascin showed no measurable binding at mouse 5-HT₂A or 5-HT₁A in brain homogenates.

Tertiary amines (psilocin, psilocybin) displayed measurable Kᵢ values in the same assay; quaternary ammonium compounds were excluded.

Supports non-psychedelic comparator research context.

Class-level inference; quaternary ammonium prodrugs appear inactive at these targets. Data to verify across additional models.

Evidence Dimension	Receptor binding at mouse 5-HT2A and 5-HT1A in brain tissue homogenates
Target Compound Data	Aeruginascin: <50% inhibition at 10 µM in primary human screen; no measurable Kᵢ at m5-HT2A or m5-HT1A
Comparator Or Baseline	Psilocybin: human 5-HT1A Kᵢ = 5,284 nM, 5-HT2B Kᵢ = 259 nM; mouse 5-HT2A Kᵢ = 601 nM (psilocybin value not explicitly listed in mouse tables but prodrug is converted to active psilocin in vivo). Psilocin: m5-HT2A Kᵢ = 3.2–4.4 nM, m5-HT1A Kᵢ = 118 nM
Quantified Difference	Qualitative — aeruginascin is essentially inactive as a prodrug at canonical psychedelic 5-HT receptor targets in mouse brain, whereas psilocybin serves as a prodrug for the highly potent psilocin
Conditions	Radioligand binding in transfected HEK293 cells (human receptors) and C57BL/6J mouse brain homogenates (mouse receptors) (Glatfelter et al., 2022)

Why This Matters

For any in vivo rodent study requiring 5-HT2A-mediated central pharmacology, aeruginascin is an inappropriate prodrug; this property defines its niche as a non-psychedelic comparator or a tool for studying peripheral serotonergic effects.

• [1] Glatfelter GC, Pottie E, Partilla JS, Sherwood AM, Kaylo KW, Pham DNK, Naeem M, Sammeta VR, DeBoer S, Golen JA, Hulley EB, Stove CP, Chadeayne AR, Manke DR, Baumann MH. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice. ACS Pharmacol Transl Sci. 2022;5(11):1181–1196. doi:10.1021/acsptsci.2c00177 View Source

Low Natural Abundance in Wild Mushrooms

Quantitative UHPLC-MS/MS analysis of 226 fruiting bodies from 82 individual collections across seven mushroom genera demonstrated that aeruginascin concentrations are species-restricted and generally low relative to psilocybin [1]. In its type species Inocybe aeruginascens, aeruginascin content ranges from 0.14% to 0.35% dry weight, comparable in magnitude to co-occurring psilocybin and baeocystin [2]. However, in Pholiotina cyanopus, aeruginascin was detected at only 0.011% dry weight (vs. psilocybin at 0.90% dry weight and baeocystin at 0.16% dry weight), representing approximately an 82-fold lower concentration than psilocybin in the same species [3]. In most Psilocybe species, where psilocybin is the dominant alkaloid (up to 2% dry weight), aeruginascin is either undetectable or present only in trace amounts [1].

Natural Abundance in Mushrooms

Cross-study comparable

Aeruginascin: 0.14–0.35% in I. aeruginascens; 0.011% in P. cyanopus; trace or undetectable in most Psilocybe spp.

Psilocybin: up to 2.0% in Psilocybe spp.; ~82-fold higher than aeruginascin in P. cyanopus.

Supports synthetic sourcing for controlled ratio studies.

UHPLC-MS/MS across 226 fruiting bodies, 82 collections, 7 genera. Species-restricted and generally low abundance.

Evidence Dimension	Natural concentration in wild mushroom fruiting bodies (% dry weight)
Target Compound Data	Aeruginascin: I. aeruginascens 0.14–0.35%; P. cyanopus 0.011%; most Psilocybe spp.: trace or undetectable
Comparator Or Baseline	Psilocybin: I. aeruginascens ~0.1–0.3% (comparable order of magnitude); P. cyanopus 0.90%; Psilocybe spp. up to 2.0% dry weight
Quantified Difference	In P. cyanopus: psilocybin concentration is ~82-fold higher than aeruginascin (0.90% vs 0.011%); in many Psilocybe spp., aeruginascin is undetectable while psilocybin is abundant
Conditions	UHPLC-MS/MS quantification; 226 fruiting bodies, 82 collections, 7 genera (Gotvaldová et al., 2022); original isolation from I. aeruginascens (Gartz, 1989; Jensen et al., 2006); P. cyanopus data from Halama et al. (2015)

Why This Matters

Investigators sourcing natural mushroom material for entourage-effect studies must verify aeruginascin presence analytically; procurement of synthetic aeruginascin is the only reliable route for controlled experiments requiring defined compound identity and dose.

• [1] Gotvaldová K, Borovička J, Hájková K, Cihlářová P, Rockefeller A, Kuchař M. Extensive Collection of Psychotropic Mushrooms with Determination of Their Tryptamine Alkaloids. Int J Mol Sci. 2022;23(22):14068. doi:10.3390/ijms232214068 View Source
• [2] Jensen N, Gartz J, Laatsch H. Aeruginascin, a Trimethylammonium Analogue of Psilocybin from the Hallucinogenic Mushroom Inocybe aeruginascens. Planta Med. 2006;72(7):665–666. doi:10.1055/s-2006-931576 View Source
• [3] Halama M, Poliwoda A, Jasicka-Misiak I, Wieczorek PP, Rutkowski R. Pholiotina cyanopus, a rare fungus producing psychoactive tryptamines. Open Life Sci. 2015;10:40–51. doi:10.1515/biol-2015-0005 View Source

Aeruginascin Application Scenarios

Non-Hallucinogenic 5-HT Receptor Screening

Aeruginascin and its metabolite 4-HO-TMT are suitable for in vitro receptor panels where 5-HT₂A, 5-HT₁A, and 5-HT₂B engagement is desired without the confound of psychedelic-like behavioral activity. Procurement of synthetic aeruginascin enables investigation of quaternary ammonium tryptamine structure–activity relationships at peripheral serotonin receptors, as demonstrated by the Kᵢ values of 4,400 nM (5-HT₁A), 670 nM (5-HT₂A), and 120 nM (5-HT₂B) [1]. The compound's selectivity window—lacking 5-HT₃ binding (Kᵢ > 10,000 nM) despite structural similarity to the 5-HT₃ agonist bufotenidine—makes it a valuable tool for dissecting 5-HT₂ versus 5-HT₃ contributions in peripheral tissues [1].

5-HT2A Negative Control in Rodents

Given that aeruginascin produces no head-twitch response at any dose tested in both mice and rats, while psilocybin induces robust, dose-dependent HTR (ED₅₀ 0.11–0.29 mg/kg i.p. in mice) [1][2], aeruginascin serves as an ideal negative control compound in behavioral pharmacology experiments designed to isolate 5-HT₂A-mediated psychedelic effects from other serotonergic outcomes. Its inability to cross the BBB mimetic, combined with its metabolite's 6.3-fold weaker 5-HT₂A affinity relative to psilocybin, ensures that any observed behavioral effect is not attributable to central 5-HT₂A activation [2][3].

Entourage-Effect Reconstitution Studies

The hypothesis that aeruginascin contributes to a mood-elevating 'entourage effect' in magic mushroom consumption remains pharmacologically plausible but quantitatively unsupported [1]. The compound's extremely low natural abundance in most Psilocybe species (trace or undetectable) versus its higher concentration in I. aeruginascens (0.14–0.35% dry weight) means that any reconstitution experiment must use analytically verified synthetic aeruginascin at defined ratios [2][3]. Procurement of pure aeruginascin enables systematic dose–ratio studies with psilocybin and other minor alkaloids to test the entourage hypothesis under controlled conditions.

Peripheral Serotonergic Pharmacology

Because neither aeruginascin nor its active metabolite 4-HO-TMT crosses the blood–brain barrier mimetic, while both retain measurable (albeit attenuated) affinity at 5-HT₁A, 5-HT₂A, and 5-HT₂B receptors [1][2], aeruginascin is uniquely positioned among mushroom-derived tryptamines for studying peripheral serotonergic effects—such as 5-HT₂B-mediated cardiac valvular signaling or 5-HT₁A-mediated enteric function—without the confounding influence of central psychedelic activity. This application is not served by psilocybin, whose metabolite psilocin readily enters the CNS [1].

Application

Selection Property

Validation Focus

5-HT receptor subtype screening

Quaternary ammonium tryptamine scaffold

5-HT₂A/B subtype binding window review

Behavioral pharmacology negative control

No 5-HT₂A-mediated HTR in rodents

Central vs. peripheral serotonergic endpoint discrimination

Entourage-effect reconstitution studies

Synthetic aeruginascin at defined ratios

Dose-ratio response with psilocybin and minor alkaloids

Peripheral serotonergic pharmacology research

BBB-excluded quaternary tryptamine

Peripheral 5-HT₂B and enteric 5-HT₁A endpoint review

• [1] Rakoczy RJ, Runge GN, Sen AK, Sandoval O, Nguyen Q, Roberts BR, Sciortino JH, Gibbons WJ, Friedberg LM, Jones JA, McMurray MS. Pharmacological and behavioural effects of tryptamines present in psilocybin-containing mushrooms. Br J Pharmacol. 2024;181(19):3627–3641. doi:10.1111/bph.16466 View Source
• [2] Glatfelter GC, Pottie E, Partilla JS, Sherwood AM, Kaylo KW, Pham DNK, Naeem M, Sammeta VR, DeBoer S, Golen JA, Hulley EB, Stove CP, Chadeayne AR, Manke DR, Baumann MH. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice. ACS Pharmacol Transl Sci. 2022;5(11):1181–1196. doi:10.1021/acsptsci.2c00177 View Source
• [3] Chadeayne AR, Pham DNK, Golen JA, Manke DR. Active Metabolite of Aeruginascin (4-Hydroxy-N,N,N-trimethyltryptamine): Synthesis, Structure, and Serotonergic Binding Affinity. ACS Omega. 2020;5(27):16940–16943. doi:10.1021/acsomega.0c02208 View Source
• [4] Gotvaldová K, Borovička J, Hájková K, Cihlářová P, Rockefeller A, Kuchař M. Extensive Collection of Psychotropic Mushrooms with Determination of Their Tryptamine Alkaloids. Int J Mol Sci. 2022;23(22):14068. doi:10.3390/ijms232214068 View Source
• [5] Jensen N, Gartz J, Laatsch H. Aeruginascin, a Trimethylammonium Analogue of Psilocybin from the Hallucinogenic Mushroom Inocybe aeruginascens. Planta Med. 2006;72(7):665–666. doi:10.1055/s-2006-931576 View Source